Cas no 1210631-05-2 (N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide)

• Product Name: N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide
• CAS No: 1210631-05-2
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5805430
• PubChem ID: 45577422
• Update Time: 2025-10-29

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide
• AKOS024521458
• F5833-8202
• N-(1-methyl-2-oxoindolin-5-yl)butane-1-sulfonamide
• N-(1-METHYL-2-OXO-3H-INDOL-5-YL)BUTANE-1-SULFONAMIDE
• 1210631-05-2

• Inchi： 1S/C13H18N2O3S/c1-3-4-7-19(17,18)14-11-5-6-12-10(8-11)9-13(16)15(12)2/h5-6,8,14H,3-4,7,9H2,1-2H3
• InChI Key： CJXQXLUPQYVTCA-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1C=CC2=C(C=1)CC(N2C)=O)(=O)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide

Introduction to N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide (CAS No. 1210631-05-2)

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide, identified by its Chemical Abstracts Service number CAS No. 1210631-05-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex indole scaffold, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The indole core is a privileged structure known for its biological activity, making it a valuable motif in the design of novel therapeutic agents.

The structure of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical and pharmacological properties. The presence of a sulfonamide moiety enhances its solubility and bioavailability, while the butane chain provides a hydrophobic anchor that influences its interactions with biological targets. This combination of features makes the compound a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. Studies have suggested that the indole scaffold can interact with a variety of enzymes and receptors, making it a versatile platform for drug development. Specifically, the sulfonamide group has been shown to modulate the activity of enzymes involved in inflammatory pathways, which could be beneficial in treating conditions such as arthritis and autoimmune disorders.

In addition to its potential therapeutic applications, N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide has been investigated for its role in chemical biology research. The compound's ability to interact with specific biological targets has made it a valuable tool for studying enzyme mechanisms and receptor binding affinities. Researchers have utilized this molecule to develop novel inhibitors and probes that can provide insights into cellular processes and disease pathways.

The synthesis of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)butane-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indole core and introduce the sulfonamide group efficiently. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

The pharmacokinetic properties of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-ybutean-sulfonamide are also of great interest. Preclinical studies have indicated that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent. Additionally, its solubility profile suggests that it may be suitable for formulation into various dosage forms, including tablets and capsules.

Future research on N-(1-methylbutoxido)-indole sulfonamide is likely to focus on expanding its therapeutic applications and understanding its mechanism of action more comprehensively. Investigating its interactions with additional biological targets and exploring its potential in combination therapies could provide new insights into its therapeutic potential. Furthermore, advances in synthetic chemistry may enable the development of analogs with improved properties, such as enhanced potency or selectivity.

The indole scaffold is known for its versatility in medicinal chemistry due to its ability to adopt multiple conformations and interact with various biological targets. The sulfonamide group further enhances this versatility by providing a site for functionalization that can be tailored to improve binding affinity and pharmacokinetic properties. This combination makes N-(butoxidylindole sulfonamide) a particularly interesting molecule for drug discovery efforts aimed at developing novel therapeutics.

In conclusion, N-(1-methylbutoxidylindole sulfonamide (CAS No. 1210631052) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for studying enzyme mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.